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Compound of Interest

Compound Name: Heptyl formate

Cat. No.: B089460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heptyl formate (C₈H₁₆O₂) is an organic ester recognized for its characteristic fruity aroma.[1]

While extensively utilized in the flavor and fragrance industries, its chemical properties and

potential biological activities are of increasing interest to researchers in various scientific

disciplines, including drug development. This technical guide provides a comprehensive

overview of the core chemical and physical properties of heptyl formate, detailed experimental

protocols for its synthesis and characterization, and an exploration of its toxicological profile,

with a focus on its mechanism of action. All quantitative data are summarized for clarity, and

key processes are visualized using logical diagrams.

Core Chemical and Physical Properties
Heptyl formate, also known as n-heptyl methanoate, is a colorless liquid with a fruity, floral

odor.[2][3] It is a carboxylic ester derived from formic acid and heptanol.[4] Its fundamental

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₈H₁₆O₂ [1][5][6]

Molecular Weight 144.21 g/mol [1][3][5]

CAS Number 112-23-2 [1][7]

Appearance Colorless liquid [2][8]

Odor Fruity, floral, green apple-like [1][2][3]

Boiling Point 177-178 °C at 760 mmHg [2][3][5]

Melting Point -46.4 °C [9]

Density 0.882 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.413 [2][5]

Flash Point 60 °C (140 °F) [1][5][8]

Solubility

Insoluble in water; soluble in

ether and most organic

solvents.[3]

[3]

Vapor Pressure 1 mmHg at 25°C [9]

Synthesis of Heptyl Formate
Heptyl formate can be synthesized through the esterification of formic acid with heptanol. Two

common laboratory methods for this transformation are the Fischer esterification and the

Steglich esterification.

Fischer Esterification
This method involves the acid-catalyzed reaction between a carboxylic acid and an alcohol.[10]

[11]
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Synthesis & Purification

Property Determination

Heptyl Formate Synthesis
(Fischer or Steglich)

Purification
(Fractional Distillation)

Boiling Point
(Thiele Tube/Distillation)

Density
(Pycnometry)

Refractive Index
(Abbe Refractometer)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heptyl Formate

Hydrolysis
(e.g., by esterases)

Formic Acid

Mitochondrion

Enters

Cytochrome c Oxidase
(Complex IV)

Inhibits

Electron Transport Chain

Part of

ATP Production

Disruption

Drives

Cellular Respiration

Essential for

Histotoxic Hypoxia

Leads to

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b089460?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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